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Analytical Strategies for the Quantification of Bis(2-
ethylhexyl) glutarate (DEHG) using Liquid
Chromatography
Abstract
This document provides a comprehensive guide to the analysis of Bis(2-ethylhexyl) glutarate
(DEHG), a plasticizer used in various polymer formulations. The potential for DEHG to migrate

from materials, particularly in sensitive applications such as medical devices and

pharmaceutical packaging, necessitates robust and reliable analytical methods for its

quantification.[1][2] This guide details two primary liquid chromatography (LC) methodologies:

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine
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screening and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-

sensitivity, high-specificity quantification. We will explore the causality behind experimental

choices, from sample preparation to method validation, to ensure scientifically sound and

defensible results.

Introduction to DEHG and Analytical Considerations
Bis(2-ethylhexyl) glutarate (DEHG), the bis(2-ethylhexyl) ester of pentanedioic acid, serves

as a plasticizer to increase the flexibility and durability of plastic products. Its chemical structure

is C21H40O4, with a molecular weight of 370.57 g/mol .[3] While DEHG is an alternative to

some regulated phthalate plasticizers like Bis(2-ethylhexyl) phthalate (DEHP), its potential to

leach from contact materials requires careful evaluation.[1][2]

The analytical approach for DEHG can be adapted from well-established methods for similar

diester plasticizers, such as DEHP and Bis(2-ethylhexyl) adipate (DEHA).[4][5] Key analytical

challenges include:

Ubiquitous Contamination: Plasticizers are common in laboratory environments (e.g., tubing,

vials, solvents). Rigorous background control is essential to prevent false positives.[6][7]

Matrix Complexity: Samples from medical devices, pharmaceutical formulations, or biological

matrices can contain numerous interfering substances.

Sensitivity Requirements: Regulatory thresholds for leachables can be in the parts-per-billion

(ppb) range, demanding highly sensitive detection methods.

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the

analysis, balancing factors like sensitivity, selectivity, and instrument availability.
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Start: Need to Quantify DEHG

Is high sensitivity
(e.g., <100 ng/mL or ppb)

required?

Is the sample matrix
complex with potential

interferences?

No 

Use LC-MS/MS Method
(Protocol 2)

  Yes

Use HPLC-UV Method
(Protocol 1)

No   Yes
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Caption: Decision tree for selecting the appropriate analytical method.

Sample Preparation: The Foundation of Accurate
Analysis
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The goal of sample preparation is to extract DEHG from the sample matrix and present it in a

clean solution compatible with the LC system. The ubiquity of plasticizers means that all

materials (glassware, solvents, pipette tips) must be scrupulously clean and, where possible,

verified as free from DEHG contamination.[7]

2.1. Extraction from Solid Materials (e.g., PVC Tubing, Polymers)

This procedure is designed to extract DEHG that may be present within a polymer matrix.

Principle: Solvent extraction relies on the solubility of DEHG in organic solvents to draw it out

of the solid material. Sonication is used to increase the efficiency of this process.

Protocol:

Accurately weigh 1-5 grams of the solid sample and cut it into small pieces to maximize

surface area.[8]

Place the sample into a clean glass flask.

Add a suitable extraction solvent (e.g., 20 mL of hexane or dichloromethane).

Submerge the flask in an ultrasonic bath and sonicate for 30-60 minutes.[9]

Carefully decant the solvent into a clean glass tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase (e.g.,

98:2 Acetonitrile:Water) for LC analysis.[10]

2.2. Extraction from Aqueous Samples (e.g., Leaching Study Solutions)

This protocol is ideal for concentrating DEHG from a liquid sample and removing interfering

polar compounds.

Principle: Solid-Phase Extraction (SPE) uses a solid sorbent (e.g., C18) to retain non-polar

analytes like DEHG from an aqueous solution while allowing polar components to pass

through. The retained analyte is then eluted with a small volume of a strong organic solvent.
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Protocol:

Pre-condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol

followed by 5 mL of ultrapure water through it.

Load the aqueous sample (e.g., 100 mL) onto the cartridge at a slow flow rate (approx. 5

mL/min).

Wash the cartridge with 5 mL of water to remove any remaining polar interferences.

Dry the cartridge under vacuum or with nitrogen for 10-15 minutes.

Elute the DEHG from the cartridge with 5 mL of acetonitrile into a clean collection tube.[10]

Evaporate the eluate to dryness under nitrogen and reconstitute in 1 mL of the mobile

phase.

Protocol 1: Analysis by High-Performance Liquid
Chromatography with UV Detection (HPLC-UV)
This method is suitable for quantifying DEHG when concentrations are relatively high and the

sample matrix is clean. The primary chromophore in DEHG is the carbonyl group of the ester,

which absorbs light in the low UV range.[11]

3.1. Experimental Protocol

System Preparation: Equilibrate the HPLC system with the initial mobile phase conditions

until a stable baseline is achieved.

Calibration: Prepare a series of calibration standards of DEHG in the mobile phase, ranging

from approximately 0.1 to 100 µg/mL.[12]

Injection: Inject a fixed volume (e.g., 10 µL) of each standard and the prepared samples.

Data Analysis: Construct a calibration curve by plotting the peak area of DEHG against its

concentration. Determine the concentration of DEHG in the samples by interpolating their

peak areas from this curve.
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3.2. Data Presentation: HPLC-UV Conditions
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Parameter Recommended Condition Causality/Rationale

Column
C18 Reverse-Phase (e.g., 250

x 4.6 mm, 5 µm)

The non-polar C18 stationary

phase effectively retains the

non-polar DEHG molecule,

allowing for separation from

more polar matrix components.

[4][13]

Mobile Phase A Ultrapure Water
The weak solvent in a reverse-

phase system.

Mobile Phase B Acetonitrile

The strong organic solvent

used to elute DEHG from the

column.

Gradient Elution
Start at 70% B, ramp to 100%

B over 10 min, hold for 5 min.

A gradient is often necessary

to elute the strongly retained

DEHG in a reasonable time

with good peak shape, while

also separating it from other

components.[4]

Flow Rate 1.0 mL/min

A standard flow rate for a 4.6

mm ID column, providing a

balance between analysis time

and separation efficiency.[13]

Column Temperature 30 °C

Maintaining a constant

temperature ensures

reproducible retention times.

[12]

Detection Wavelength 224 nm

This wavelength provides

reasonable sensitivity for the

ester carbonyl chromophore in

the absence of a stronger UV-

absorbing group like an

aromatic ring.[12][13]
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Injection Volume 10 µL

A typical injection volume that

balances sensitivity with the

potential for column

overloading.

Protocol 2: High-Sensitivity Analysis by LC-Tandem
Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the preferred method for trace-level quantification of DEHG, especially in

complex matrices. Its high selectivity and sensitivity are achieved by monitoring a specific

precursor-to-product ion transition.[14][15]

4.1. Experimental Protocol

System Preparation: Equilibrate the LC-MS/MS system. Optimize MS parameters by infusing

a standard solution of DEHG to identify the precursor ion and optimal fragmentation (product

ions and collision energy).

Calibration: Prepare a series of calibration standards, typically at lower concentrations than

for HPLC-UV (e.g., 0.5 to 200 ng/mL).

Injection: Inject prepared samples and standards.

Data Analysis: Using the instrument software, integrate the peak areas for the specified

MRM transition. Construct a calibration curve and calculate sample concentrations as

described for the HPLC-UV method.

4.2. Data Presentation: LC-MS/MS Conditions
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Parameter Recommended Condition Causality/Rationale

LC Conditions
(Similar to HPLC-UV, but may

use UPLC for faster analysis)

Column
UPLC C18 (e.g., 100 x 2.1

mm, 1.8 µm)

Smaller particle size columns

provide higher efficiency and

faster analysis times, which is

ideal for high-throughput LC-

MS.[16]

Mobile Phase A 0.1% Formic Acid in Water

Formic acid is a volatile

modifier that aids in the

ionization of the analyte in the

MS source.[17]

Mobile Phase B
0.1% Formic Acid in

Acetonitrile

Flow Rate 0.4 mL/min
Appropriate for a 2.1 mm ID

column.

MS Conditions

Ionization Mode
Electrospray Ionization,

Positive (ESI+)

ESI is a soft ionization

technique suitable for

molecules like DEHG. In the

presence of an acid, a

protonated molecule [M+H]+ is

readily formed.

Precursor Ion (Q1) m/z 371.3

Corresponds to the protonated

molecule of DEHG

([C21H40O4 + H]+).

Product Ions (Q3) To be determined empirically

Common fragments would

result from the loss of one or

both 2-ethylhexyl chains.

These must be optimized in

the lab.
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Acquisition Mode
Multiple Reaction Monitoring

(MRM)

MRM provides exceptional

selectivity and sensitivity by

monitoring only the specific

fragmentation of the target

analyte.[18]

Essential Method Validation
Every analytical method must be validated to prove it is fit for its intended purpose.[19][20] The

validation process provides documented evidence of the method's performance.[21]
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Validation Parameter Description
Typical Acceptance
Criteria

Specificity

The ability to measure the

analyte accurately in the

presence of other components

(impurities, matrix

components).[22]

No interfering peaks at the

retention time of DEHG in

blank/placebo samples.

Linearity & Range

The ability to elicit test results

that are directly proportional to

the analyte concentration over

a specific range.[22]

Correlation coefficient (r²) ≥

0.995.[21]

Accuracy

The closeness of the

measured value to the true

value. Assessed by spike-

recovery experiments.[22]

Mean recovery typically

between 80-120%.

Precision

The degree of agreement

among individual test results

when the procedure is applied

repeatedly. Includes

Repeatability (same day, same

analyst) and Intermediate

Precision (different days,

analysts, or equipment).[21]

Relative Standard Deviation

(RSD) ≤ 15%.

Limit of Detection (LOD)

The lowest amount of analyte

in a sample that can be

detected but not necessarily

quantified.

Typically Signal-to-Noise (S/N)

ratio of 3:1.

Limit of Quantification (LOQ)

The lowest amount of analyte

that can be quantitatively

determined with suitable

precision and accuracy.[19]

Typically S/N ratio of 10:1;

precision (RSD) should meet

acceptance criteria at this

level.
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Robustness

A measure of the method's

capacity to remain unaffected

by small, deliberate variations

in method parameters (e.g.,

pH, mobile phase

composition).[23]

The results should remain

within the precision criteria of

the method.

Comprehensive Experimental Workflow
The following diagram illustrates the logical flow from sample receipt to the final analytical

report, integrating the protocols and validation steps discussed.
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Caption: General workflow for DEHG analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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